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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical applications of Chlorthal-dimethyl-d6. This deuterated analog of the herbicide
Chlorthal-dimethyl is a critical tool in modern analytical chemistry, primarily utilized as an
internal standard for quantitative analysis.

Core Chemical Properties

Chlorthal-dimethyl-d6, the deuterium-labeled version of Chlorthal-dimethyl, is essential for
accurate quantification in complex matrices. Below is a summary of its key chemical and
physical properties. While specific experimental data for the deuterated form, such as melting
and boiling points, are not readily available in the literature, they are predicted to be very
similar to the unlabeled compound.
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Property Value Source

dimethyl 2,3,5,6-
IUPAC Name tetrachlorobenzene-1,4- N/A
dicarboxylate-d6

Dimethyl
Synonyms tetrachloroterephthalate-d6, [1]
DCPA-d6, Dacthal-d6

CAS Number 350818-66-5 [1]
Molecular Formula C10D6Cls0a4 [1]
Molecular Weight 338.00 g/mol [1]

Predicted: Colourless to grey
Appearance _ [2]
crystalline powder

Melting Point Predicted: ~156 °C [3]
Boiling Point Predicted: ~345 °C [3]
Solubility in Water Predicted: Low [2]

) . Predicted: Soluble in benzene,
Organic Solvent Solubility [3]
toluene, xylene, and acetone

Synthesis and Purification

The synthesis of Chlorthal-dimethyl-d6 follows the same principles as its non-deuterated
counterpart, with the key difference being the use of a deuterated reagent. The primary route
involves the esterification of tetrachloroterephthalic acid with deuterated methanol (Methanol-
d4).

Experimental Protocol: Synthesis of Chlorthal-dimethyl-
d6

Objective: To synthesize Chlorthal-dimethyl-d6 via the esterification of tetrachloroterephthalic
acid.
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Materials:

» Tetrachloroterephthalic acid

e Methanol-d4 (CDsOD)

 Sulfuric acid (catalyst)

e Anhydrous sodium sulfate

e Dichloromethane

e Hexane

Procedure:

 In a round-bottom flask, suspend tetrachloroterephthalic acid in an excess of Methanol-d4.
» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

o Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
* Remove the excess Methanol-d4 under reduced pressure.

e Dissolve the residue in dichloromethane and wash with a saturated sodium bicarbonate
solution, followed by brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent to
yield the crude product.

 Purify the crude Chlorthal-dimethyl-d6 by recrystallization from a mixture of
dichloromethane and hexane.

o Collect the purified crystals by filtration and dry under vacuum.
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Diagram 1: Synthesis workflow for Chlorthal-dimethyl-d6.

Analytical Applications

Chlorthal-dimethyl-d6 is predominantly used as an internal standard in quantitative analytical
methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS), for the detection of Chlorthal-dimethyl and other
pesticides in various matrices.[1]

Experimental Protocol: Quantification of Chlorthal-
dimethyl using GC-MS with Chlorthal-dimethyl-d6 as an
Internal Standard

Objective: To accurately quantify the concentration of Chlorthal-dimethyl in an environmental
sample using an internal standard method.

Materials:
e Sample extract (e.g., soil, water)
o Chlorthal-dimethyl analytical standard

o Chlorthal-dimethyl-d6 internal standard solution (of known concentration)
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o Acetonitrile (HPLC grade)
e GC-MS system with a suitable capillary column (e.g., DB-5ms)
Procedure:

» Preparation of Calibration Standards: Prepare a series of calibration standards by spiking
known amounts of Chlorthal-dimethyl analytical standard into a constant volume of the
Chlorthal-dimethyl-d6 internal standard solution.

o Sample Preparation: To a known volume of the sample extract, add a precise volume of the
Chlorthal-dimethyl-d6 internal standard solution.

e GC-MS Analysis:
o Inject a specific volume of the prepared standards and samples into the GC-MS system.
o GC Conditions:
» Inlet Temperature: 250°C
= Carrier Gas: Helium
= Oven Program: Start at 100°C, ramp to 280°C.
o MS Conditions:
» |onization Mode: Electron lonization (El)

» Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring
(MRM). Monitor characteristic ions for both Chlorthal-dimethyl and Chlorthal-dimethyl-
d6.

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Chlorthal-dimethyl to
the peak area of Chlorthal-dimethyl-d6 against the concentration of Chlorthal-dimethyl
for the calibration standards.
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o Determine the concentration of Chlorthal-dimethyl in the sample by calculating its peak
area ratio to the internal standard and using the calibration curve.
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Diagram 2: Analytical workflow for quantification using an internal standard.

Biological Activity and Signaling Pathways
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The biological activity of Chlorthal-dimethyl, the non-deuterated parent compound, involves the
inhibition of microtubule assembly, which disrupts cell division and seed germination.[2] This
mechanism of action is the basis for its use as a selective, non-systemic herbicide.[2] There is
no evidence to suggest that the deuterated form, Chlorthal-dimethyl-d6, has a different
mechanism of action. However, its primary application is not in biological systems but as a
tracer and internal standard in analytical chemistry.[1] Due to its use as an analytical tool, there
are no described signaling pathways specifically involving Chlorthal-dimethyl-d6.
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Diagram 3: Mechanism of action of Chlorthal-dimethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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